Cas no 1361846-04-9 (2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl)

• Product Name: 2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl
• CAS No: 1361846-04-9
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 4993519
• Update Time: 2025-10-29

2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl

• Inchi： 1S/C14H12Cl2O/c1-9-7-10(3-6-14(9)17-2)12-8-11(15)4-5-13(12)16/h3-8H,1-2H3
• InChI Key： PLKMUMDYZCHZMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(C(C)=C1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl

2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl (CAS No. 1361846-04-9)

2,5-Dichloro-4'-methoxy-3'-methyl-biphenyl is a highly specialized organic compound with the CAS registry number 1361846-04-9. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of 2,5-dichloro-4'-methoxy-3'-methyl-biphenyl consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct reactivity and functionality. The presence of chlorine atoms at positions 2 and 5 on the first phenyl ring, along with a methoxy group and a methyl group on the second phenyl ring, makes this compound a valuable subject for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,5-dichloro-4'-methoxy-3'-methyl-biphenyl through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which have been extensively explored due to their high yield and selectivity. Researchers have also investigated the influence of substituents on the electronic properties of biphenyl derivatives, revealing that the methoxy and methyl groups significantly impact the compound's reactivity in aromatic substitution reactions. These findings have been published in leading journals such as *Chemical Communications* and *Organic Chemistry Frontiers*, underscoring the compound's importance in contemporary chemical research.

The unique electronic structure of 2,5-dichloro-4'-methoxy-3'-methyl-biphenyl has led to its exploration in diverse fields. In materials science, this compound has been utilized as a precursor for advanced polymers and materials with tailored electronic properties. For instance, studies published in *Macromolecules* highlight its role in synthesizing high-performance organic semiconductors for use in flexible electronics. Additionally, its application as an intermediate in pharmaceutical chemistry has garnered significant attention, particularly in the development of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Environmental considerations are another critical aspect of research on 2,5-dichloro-4'-methoxy-3'-methyl-biphenyl. Recent studies have focused on its biodegradation pathways and potential ecological impacts. Findings from *Environmental Science & Technology* indicate that under specific conditions, this compound undergoes microbial degradation, reducing its persistence in natural environments. These insights are crucial for assessing its safety profile and ensuring sustainable industrial practices.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of 2,5-dichloro-4'-methoxy-3'-methyl-biphenyl's reactivity and explore novel applications across multiple disciplines. Collaborative efforts between chemists, materials scientists, and environmental researchers are expected to unlock new potentials for this compound while addressing any associated challenges related to scalability and environmental impact.

In conclusion, 2,5-dichloro-4'-methoxy-3'-methyl-biphenyl (CAS No. 1361846-04-9) stands as a prime example of how tailored organic compounds can drive innovation across various scientific domains. Its versatile structure and promising applications continue to make it a focal point for cutting-edge research worldwide.